Cas no 181300-38-9 (Methyl 1-amino-4-methylcyclohexane-1-carboxylate)

Methyl 1-amino-4-methylcyclohexane-1-carboxylate is a cyclohexane derivative featuring both amino and ester functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound’s rigid cyclohexane backbone, combined with the steric and electronic effects of the methyl and amino substituents, enhances its utility in stereoselective reactions and chiral synthesis. Its ester group allows for further functionalization, while the amino group provides a handle for derivatization or coordination chemistry. This compound is particularly valuable in the development of bioactive molecules, agrochemicals, and fine chemicals, where its structural features contribute to tailored reactivity and selectivity.
Methyl 1-amino-4-methylcyclohexane-1-carboxylate structure
181300-38-9 structure
Product Name:Methyl 1-amino-4-methylcyclohexane-1-carboxylate
CAS No:181300-38-9
MF:C9H17NO2
MW:171.2368
MDL:MFCD11212041
CID:4741498
Update Time:2026-02-25

Methyl 1-amino-4-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-amino-4-methylcyclohexane-1-carboxylate
    • NE40026
    • methyl 1-amino-4-methylcyclohexanecarboxylate
    • rel-methyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate, trans
    • Methyl 1-amino-4-methylcyclohexane-1-carboxylate
    • MDL: MFCD11212041
    • Inchi: 1S/C9H17NO2/c1-7-3-5-9(10,6-4-7)8(11)12-2/h7H,3-6,10H2,1-2H3
    • InChI Key: QXRALRQVSKYBDB-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])[H])C(C1(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C1([H])[H])N([H])[H])=O

Computed Properties

  • Exact Mass: 171.125929g/mol
  • Monoisotopic Mass: 171.125929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • Molecular Weight: 171.24g/mol
  • XLogP3: 1.1

Methyl 1-amino-4-methylcyclohexane-1-carboxylate Pricemore >>

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